Rhodiosin; Herbacetin-7-O-glucorhamnoside

• Molecular Formula: C27H30O16
• Molecular Weight: 610.5 g/mol
• IUPAC Name: 7-[3,5-dihydroxy-6-methyl-4-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyoxan-2-yl]oxy-3,5,8-trihydroxy-2-(4-hydroxyphenyl)chromen-4-one
• InChI: InChI=1S/C27H30O16/c1-8-15(31)25(43-26-21(37)19(35)16(32)13(7-28)41-26)22(38)27(39-8)40-12-6-11(30)14-18(34)20(36)23(42-24(14)17(12)33)9-2-4-10(29)5-3-9/h2-6,8,13,15-16,19,21-22,25-33,35-38H,7H2,1H3
• InChI Key: WXBBQBYCUTXTJQ-UHFFFAOYSA-N
• SMILES: CC1C(C(C(C(O1)OC2=C(C3=C(C(=C2)O)C(=O)C(=C(O3)C4=CC=C(C=C4)O)O)O)O)OC5C(C(C(C(O5)CO)O)O)O)O
• synonyms: rhodiosin

Description

Rhodiosin;  Herbacetin-7-O-glucorhamnoside is a natural product found in Rhodiola rosea, Rhodiola crenulata, and Rhodiola sachalinensis with data available.

Scientific Research Applications

Flavonoid Isolation and Structure

• Rhodiosin and herbacetin derivatives have been isolated from various Rhodiola species. In the rhizomes of Rhodiola rosea, new derivatives of herbacetin were identified, including rhodiosin, which is herbacetin 7-O-(3″-O-β-D-glucopyranosyl-α-L-rhamnopyranoside) (Zapesochnaya & Kurkin, 2004).

Antioxidant and Anti-inflammatory Effects

• Rhodiosin, among other compounds isolated from Rhodiola sachalinensis, demonstrates antioxidant and anti-inflammatory effects. These effects were assessed through DPPH radical scavenging and superoxide scavenging activities (Choe et al., 2012).
• Rhodiosin from Rhodiola rosea exhibits strong antioxidant activity, with significant potential in reducing liver damage induced by radiation (Kwon et al., 2009).

Potential as Analytical Markers

• Rhodiosin and herbacetin in Rhodiola rosea could serve as additional markers for quality control. Their consistent presence in rhizome and root extracts makes them suitable for ensuring product consistency (Zomborszki et al., 2019).

Inhibitory Effects on Enzymes

• Rhodiosin and herbacetin have been identified as potential α-amylase inhibitors, suggesting their relevance in developing new anti-diabetic drugs or functional foods (Ma et al., 2017).
• Herbacetin is a novel inhibitor of Serum/glucocorticoid regulated kinase 1 (SGK1), offering potential therapeutic application against cardiac hypertrophy (Zhang et al., 2021).

Acetylcholinesterase Inhibition

• Compounds like rhodiosin and herbacetin from Rhodiola crenulata have shown potent inhibitory effects on acetylcholinesterase, indicating potential use in treating conditions like Alzheimer's disease (Li et al., 2017).

Hepatoprotective Effects

• Flavonoids from Rhodiola species, including herbacetin derivatives, have shown hepatoprotective effects, indicating potential for liver health improvement (Senthilkumar et al., 2014).